Cas no 941717-08-4 (N-Methyl-2-(morpholinosulfonyl)benzylamine)

• Product Name: N-Methyl-2-(morpholinosulfonyl)benzylamine
• CAS No: 941717-08-4
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 1004139
• PubChem ID: 24229774
• Update Time: 2025-05-19

N-Methyl-2-(morpholinosulfonyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(morpholinosulfonyl)benzylamine
• 4-{2-[(Methylamino)methyl]phenylsulphonyl}morpholine 97
• N-methyl-1-(2-morpholin-4-ylsulfonylphenyl)methanamine
• 4-{2-[(Methylamino)methyl]phenylsulphonyl}morpholine
• MS-22649
• 941717-08-4
• N-Methyl-1-[2-(morpholine-4-sulfonyl)phenyl]methanamine
• 4-{2-[(Methylamino)methyl]phenylsulphonyl}morpholine 97%
• N-Methyl-1-(2-(morpholinosulfonyl)phenyl)methanamine
• methyl({[2-(morpholine-4-sulfonyl)phenyl]methyl})amine
• DTXSID70640477
• CS-0458869
• AKOS011600586

• Inchi： 1S/C12H18N2O3S/c1-13-10-11-4-2-3-5-12(11)18(15,16)14-6-8-17-9-7-14/h2-5,13H,6-10H2,1H3
• InChI Key： ASGSHKVYZRSASF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CNC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 270.10400
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Melting Point: 68-70.5°C
• PSA: 67.02000
• LogP: 1.83650

N-Methyl-2-(morpholinosulfonyl)benzylamine Security Information

• Hazardous Material Identification：

Additional information on N-Methyl-2-(morpholinosulfonyl)benzylamine

Professional Introduction to N-Methyl-2-(morpholinosulfonyl)benzylamine (CAS No. 941717-08-4)

N-Methyl-2-(morpholinosulfonyl)benzylamine, a compound with the chemical identifier CAS No. 941717-08-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of N-Methyl-2-(morpholinosulfonyl)benzylamine incorporates a benzylamine moiety modified with a morpholino sulfonyl group, which imparts distinct chemical and pharmacological properties. Such modifications are strategically designed to enhance binding affinity, metabolic stability, and overall bioavailability, making this compound a promising candidate for further investigation.

The benzylamine component of N-Methyl-2-(morpholinosulfonyl)benzylamine is a well-known pharmacophore in medicinal chemistry, frequently employed in the synthesis of active pharmaceutical ingredients (APIs). Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. The introduction of the morpholino sulfonyl group further refines the compound's pharmacokinetic profile, potentially improving its solubility and reducing its tendency to undergo rapid metabolic degradation. These characteristics are particularly valuable in the development of small-molecule drugs that require prolonged circulation times and sustained therapeutic effects.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like N-Methyl-2-(morpholinosulfonyl)benzylamine exemplify this principle by combining established pharmacophores with novel functional groups to create molecules with enhanced biological activity. Studies have demonstrated that the morpholino sulfonyl moiety can modulate the electronic properties of the benzylamine core, leading to improved interactions with target proteins. This modulation has been observed in various contexts, including enzyme inhibition and receptor binding studies, where N-Methyl-2-(morpholinosulfonyl)benzylamine has shown promising results.

In addition to its structural significance, N-Methyl-2-(morpholinosulfonyl)benzylamine has been explored in several preclinical models as a potential therapeutic agent. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic properties, including a reasonable half-life and low toxicity profiles. These findings are particularly encouraging given the growing demand for drugs that can be administered less frequently while maintaining therapeutic efficacy. The compound's potential applications span multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The synthesis of N-Methyl-2-(morpholinosulfonyl)benzylamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the morpholino sulfonyl group followed by its coupling with the benzylamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, reducing costs and improving accessibility for research purposes. The ability to produce N-Methyl-2-(morpholinosulfonyl)benzylamine in good yields is crucial for both academic and industrial applications, facilitating further exploration of its biological activities.

The biological evaluation of N-Methyl-2-(morpholinosulfonyl)benzylamine has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have shown that this compound can interact with various biological targets, including enzymes involved in signal transduction pathways and receptors implicated in disease mechanisms. For instance, research has suggested that N-Methyl-2-(morpholinosulfonyl)benzylamine may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. Such findings underscore the compound's potential as an anti-cancer agent and highlight its relevance in oncology research.

Furthermore, the morpholino sulfonyl group has been associated with enhanced binding affinities in several drug candidates, making it a valuable feature for designing molecules with improved therapeutic profiles. The structural flexibility provided by this group allows for optimal interactions with target proteins, potentially leading to more effective drug candidates. This characteristic has been observed in other compounds featuring similar modifications, reinforcing the hypothesis that N-Methyl-2-(morpholinosulfonyl)benzylamine may also exhibit strong binding capabilities.

The development of novel drugs often involves iterative processes of design, synthesis, and testing to optimize efficacy and safety profiles. The case of N-Methyl-2-(morpholinosulfonyl)benzylamine exemplifies this approach by integrating structural modifications based on recent scientific findings. By leveraging cutting-edge synthetic techniques and biological assays, researchers can rapidly assess the potential of new compounds like this one. This rapid iteration is essential for advancing drug discovery efforts and bringing new therapies to patients more efficiently.

The future prospects for N-Methyl-2-(morpholinosulfonyl)benzylamine are promising, given its unique structural features and positive preliminary results. Further research is needed to fully elucidate its mechanism of action and explore its potential in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.